Cas no 446308-89-0 (2,5-dibromo-N,N-diethylbenzenesulfonamide)

• Product Name: 2,5-dibromo-N,N-diethylbenzenesulfonamide
• CAS No: 446308-89-0
• MF: C₁₀H₁₃Br₂NO₂S
• MW: 371.088720083237
• CID: 6786175
• PubChem ID: 1239924
• Update Time: 2025-06-20

2,5-dibromo-N,N-diethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-N,N-diethylbenzenesulfonamide
• AKOS002285887
• CS-0298133
• 446308-89-0
• SCHEMBL198396
• Z45516165

• Inchi： 1S/C10H13Br2NO2S/c1-3-13(4-2)16(14,15)10-7-8(11)5-6-9(10)12/h5-7H,3-4H2,1-2H3
• InChI Key： KRUIWCDXWUSHFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1S(N(CC)CC)(=O)=O)Br

Computed Properties

• Exact Mass: 370.90133g/mol
• Monoisotopic Mass: 368.90337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 2,5-dibromo-N,N-diethylbenzenesulfonamide

Professional Introduction to 2,5-dibromo-N,N-diethylbenzenesulfonamide (CAS No: 446308-89-0)

2,5-dibromo-N,N-diethylbenzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 446308-89-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated aromatic ring structure and sulfonamide functional group, exhibits unique chemical properties that make it a valuable candidate for various applications in medicinal chemistry and material science.

The molecular structure of 2,5-dibromo-N,N-diethylbenzenesulfonamide consists of a benzene ring substituted with two bromine atoms at the 2- and 5-positions, along with N,N-diethyl groups attached to the sulfonamide moiety. This configuration imparts specific electronic and steric properties to the molecule, which are critical for its reactivity and potential biological activity. The presence of bromine atoms enhances the compound's ability to participate in various chemical transformations, including cross-coupling reactions and electrophilic substitutions, making it a versatile intermediate in synthetic chemistry.

In recent years, 2,5-dibromo-N,N-diethylbenzenesulfonamide has been explored for its potential applications in the development of novel pharmaceutical agents. The sulfonamide group is a well-known pharmacophore in drug design, often contributing to the binding affinity and metabolic stability of bioactive molecules. Researchers have been particularly interested in leveraging the structural features of this compound to develop inhibitors targeting various biological pathways.

One of the most promising areas of research involving 2,5-dibromo-N,N-diethylbenzenesulfonamide is its use as a precursor in the synthesis of bioactive sulfonamides. These derivatives have shown significant promise in preclinical studies as potential treatments for infectious diseases, inflammatory disorders, and even certain types of cancer. The bromine substituents on the aromatic ring provide handles for further functionalization, allowing chemists to tailor the molecular properties of the resulting compounds for specific therapeutic applications.

The synthesis of 2,5-dibromo-N,N-diethylbenzenesulfonamide typically involves multi-step organic reactions starting from commercially available aromatic precursors. The process often begins with the bromination of benzene or a substituted benzene derivative followed by sulfonation and subsequent alkylation to introduce the N,N-diethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance yield and purity.

The chemical stability and reactivity profile of 2,5-dibromo-N,N-diethylbenzenesulfonamide make it an attractive candidate for further derivatization. Researchers have reported successful modifications of this compound to produce novel heterocyclic structures and fused-ring systems, which exhibit enhanced biological activity. These derivatives are being evaluated in both in vitro and in vivo models to assess their efficacy and safety profiles.

In addition to its pharmaceutical applications, 2,5-dibromo-N,N-diethylbenzenesulfonamide has shown potential in material science. Its unique electronic properties make it suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune the molecular structure through functionalization allows for the development of materials with specific optoelectronic characteristics.

The latest research on 2,5-dibromo-N,N-diethylbenzenesulfonamide highlights its role as a key intermediate in the synthesis of complex organic molecules. Advances in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions, facilitating more efficient synthetic routes and reducing experimental trial-and-error. These computational methods are particularly valuable in designing derivatives with enhanced biological activity while minimizing unwanted side effects.

The future prospects for 2,5-dibromo-N,N-diethylbenzenesulfonamide are promising, with ongoing studies focusing on expanding its utility in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel applications based on this compound. As our understanding of its chemical properties continues to grow, so too will its importance in advancing scientific research across multiple disciplines.